Cas no 2731009-53-1 (1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene)

• Product Name: 1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene
• CAS No: 2731009-53-1
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• MDL: MFCD34562737
• CID: 5615224
• PubChem ID: 165604081
• Update Time: 2025-06-14

1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene
• EN300-33051776
• 2731009-53-1
• 1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene

• MDL： MFCD34562737
• Inchi： 1S/C9H8BrF3O/c1-14-8-4-6(2-3-7(8)10)5-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： HBQHTFBAIWNKQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)CC(F)(F)F

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene

Comprehensive Overview of 1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene (CAS No. 2731009-53-1)

1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene (CAS No. 2731009-53-1) is a specialized aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound features a benzene ring substituted with a bromine atom, a methoxy group, and a 2,2,2-trifluoroethyl moiety, making it a versatile intermediate in organic synthesis. Its unique structure has garnered attention in the development of novel drug candidates and advanced materials.

The growing demand for fluorinated compounds in modern chemistry has positioned 1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene as a key building block. Researchers are particularly interested in its potential to enhance the bioavailability and metabolic stability of therapeutic agents. The presence of the trifluoroethyl group is known to improve lipophilicity, a critical factor in drug design. This aligns with current trends in precision medicine and targeted drug delivery, where optimizing molecular properties is essential.

From a synthetic perspective, CAS No. 2731009-53-1 serves as a precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex architectures. Its bromo substituent offers a reactive site for palladium-catalyzed transformations, enabling the introduction of diverse functional groups. This adaptability makes it valuable for exploring structure-activity relationships (SAR) in medicinal chemistry.

In the context of green chemistry, the compound's potential for scalable and sustainable synthesis is under investigation. With increasing emphasis on environmentally friendly processes, researchers are exploring catalytic methods to minimize waste and energy consumption during its production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The compound's relevance extends to material science, where fluorinated aromatics are employed in liquid crystals, organic electronics, and coatings. The 2,2,2-trifluoroethyl group contributes to thermal stability and chemical resistance, properties highly sought after in high-performance materials. As industries shift toward smart materials and nanotechnology, derivatives of 1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene may play a pivotal role.

Analytical characterization of CAS No. 2731009-53-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound's spectral data is often referenced in databases like SciFinder and Reaxys, underscoring its importance in the chemical community.

Looking ahead, the integration of artificial intelligence (AI) in chemical discovery may accelerate the exploration of 1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene derivatives. Predictive models can optimize synthetic routes and identify potential applications, reducing time-to-market for new innovations. This intersection of computational chemistry and experimental science represents a frontier in modern research.

In summary, 1-Bromo-2-methoxy-4-(2,2,2-trifluoroethyl)benzene (CAS No. 2731009-53-1) exemplifies the synergy between fundamental chemistry and cutting-edge applications. Its multifaceted utility in drug development, material engineering, and sustainable synthesis ensures its continued relevance in scientific advancement. As interdisciplinary approaches gain traction, this compound is poised to contribute to breakthroughs across multiple domains.